
Application Note: Dibutyltin bis(lauryl
mercaptide) in High-Performance PVC

Matrices[1]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Dibutyltin bis(lauryl mercaptide)

CAS No.: 1185-81-5

Cat. No.: B072256

Get Quote

Executive Summary
Dibutyltin bis(lauryl mercaptide) (DBT-DLM), CAS No. 1185-81-5, represents a high-

efficiency organotin stabilizer utilized primarily in rigid polyvinyl chloride (PVC-U) and

specialized flexible PVC applications.[1] Distinguished by its exceptional transparency and

early color hold, DBT-DLM operates via the Fry-Horst mechanism to arrest the autocatalytic

dehydrochlorination of PVC.[1]

This guide details the mechanistic grounding, formulation strategies, and validation protocols

for DBT-DLM.[1] It is designed for researchers requiring precise control over polymer

degradation kinetics during high-shear processing (extrusion, injection molding) and

calendering.[1]

Mechanistic Principles: The Sn-S Stabilization
Pathway
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The efficacy of DBT-DLM stems from the high nucleophilicity of the sulfur atom bound to the tin

center. Unlike metal carboxylates (e.g., Ca/Zn stearates), organotin mercaptides provide a

dual-function stabilization mechanism:[1][2]

Displacement of Labile Chlorine (Fry-Horst Mechanism): The primary degradation initiation

sites in PVC are allylic and tertiary chlorine atoms.[1] DBT-DLM substitutes these unstable

chlorines with the stable lauryl mercaptide ligand.[1]

HCl Scavenging: It neutralizes the hydrochloric acid released during processing, preventing

acid-catalyzed "zipper" degradation.[1]

Antioxidant Activity: The mercaptide moiety decomposes hydroperoxides formed during

processing, acting as a secondary antioxidant.[1][2]

Visualization: Stabilization Logic
The following diagram illustrates the chemical pathway where DBT-DLM intercepts the PVC

degradation cycle.
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Figure 1: The stabilization pathway showing the substitution of labile chlorine and the

interception of autocatalytic HCl.[1]
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In rigid applications (pipes, clear sheets, bottles), DBT-DLM is preferred for its ability to

maintain high transparency (refractive index match) and low melt viscosity.[1]

Dosage: 1.0 – 2.5 phr (parts per hundred resin).[1]

Synergists: Often used with small amounts of epoxidized soybean oil (ESBO) to scavenge

HCl without affecting clarity.[1]

Critical Consideration: DBT-DLM is a sulfur-containing stabilizer.[1] It has a strong odor and

can cross-stain with lead or cadmium stabilizers (sulfide formation).[1] Protocol: Ensure

processing equipment is purged of all heavy metal residues before introducing DBT-DLM.

Flexible PVC (PVC-P)
While less common due to the dominance of liquid mixed metals (Ba/Zn), DBT-DLM is used in

flexible PVC where crystal clarity is paramount and metal soaps cause haze.[1]

Dosage: 0.5 – 1.5 phr.

Plasticizer Interaction: Compatible with phthalates (DEHP, DINP) and non-phthalates (DOTP,

adipates).[1]

Warning: High lubricity of DBT-DLM can lead to "plate-out" on calender rolls if not balanced

with an external lubricant.[1]

Comparative Data: Stabilizer Performance
Parameter

DBT-DLM
(Mercaptide)

Ca/Zn Stearates Lead (Pb) Systems

Transparency Excellent Good to Hazy Opaque

Heat Stability High Moderate High

Odor Distinct (Sulfur) Low None

Toxicity Repr.[1] 1B (High) Low High (Neurotoxic)

Plate-out Risk Moderate High Low
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Experimental Protocols
Protocol A: Dynamic Thermal Stability (Torque
Rheometry)
Objective: Determine the "degradation time" and dynamic fusion behavior under processing

conditions.

Equipment: Brabender Plasti-Corder or equivalent torque rheometer.

Procedure:

Preparation: Pre-weigh PVC resin (K-value 57-60 for bottles, 65-67 for pipes), lubricant (0.5

phr), and DBT-DLM (variable: 1.0, 1.5, 2.0 phr).[1]

Settings:

Chamber Temp:

Rotor Speed: 60 RPM[1]

Mass: 60g (adjusted for chamber volume).

Execution:

Introduce dry blend into the mixing chamber.

Record Fusion Time (peak torque) and Degradation Time (point where torque rises

sharply due to cross-linking).

Analysis: The time interval between Fusion and Degradation is the "Stability Window."[1] A

viable medical-grade formulation requires a window

minutes.[1]

Protocol B: Static Heat Stability (Congo Red / Oven Test)
Objective: Assess early color hold (yellowness index) over time.
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Procedure:

Sample Prep: Mill the formulation on a two-roll mill at

for 3 minutes to form a sheet (thickness 0.5mm).

Coupons: Cut

strips.

Aging: Place strips in a Metrastat oven or circulating air oven at

.

Sampling: Remove one strip every 5 minutes (0, 5, 10, ... 60 min).

Quantification: Measure Yellowness Index (YI) using a colorimeter (ASTM D1925).

Visualization: Experimental Workflow
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Figure 2: Step-by-step workflow for validating stabilizer performance.[1]

Regulatory & Safety (Crucial)
Safety Warning: Organotins are potent bioactive compounds.[1] DBT-DLM is classified as

Reprotoxic (Repr.[1] 1B) under GHS.[1]

H360: May damage fertility or the unborn child.[1]

H372: Causes damage to organs (thymus) through prolonged exposure.[1]

Regulatory Compliance:

FDA: Regulated under 21 CFR 178.2650 ("Organotin stabilizers in vinyl chloride plastics").[1]

[3] Strict migration limits apply for food-contact applications (Type I-VI food types).[1] It is not

universally approved for all medical devices; consult USP Class VI testing requirements for

specific blood-contact applications.[1]

REACH (EU): Subject to severe restrictions.[1] Use in consumer goods is increasingly

limited; industrial rigid PVC remains the primary compliant application.[1]

References
U.S. Food and Drug Administration (FDA). (2023).[1] CFR - Code of Federal Regulations

Title 21, Part 178.2650: Organotin stabilizers in vinyl chloride plastics.[1][3]Link[1]

National Institute of Standards and Technology (NIST). (2023).[1] Dibutyltin-bis-(lauryl

mercaptide) - CAS 1185-81-5 Properties.[1][4][5][6][7]Link[1]

PubChem. (2024).[1] Dibutyltin bis(lauryl mercaptide) Compound Summary (CID

9561614).[1]Link[1]

Baerlocher GmbH. (2022).[1] Organotin Stabilizers: Technical Data and Application Guide.[1]

(Note: General industry reference for mechanism verification). Link

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b072256/docs?utm_src=pdf-body-img#application-note-dibutyltin-bis-lauryl-mercaptide-in-high-performance-pvc-matrices-1
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-bis_lauryl-mercaptide
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-bis_lauryl-mercaptide
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-bis_lauryl-mercaptide
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-bis_lauryl-mercaptide
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-bis_lauryl-mercaptide
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-bis_lauryl-mercaptide
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-bis_lauryl-mercaptide
https://www.ecfr.gov/current/title-21/chapter-I/subchapter-B/part-178/subpart-C?toc=1
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-bis_lauryl-mercaptide
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-bis_lauryl-mercaptide
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-bis_lauryl-mercaptide
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-bis_lauryl-mercaptide
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-bis_lauryl-mercaptide
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-bis_lauryl-mercaptide
https://www.ecfr.gov/current/title-21/chapter-I/subchapter-B/part-178/subpart-C?toc=1
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.ecfr.gov%2Fcurrent%2Ftitle-21%2Fchapter-I%2Fsubchapter-B%2Fpart-178%2Fsubpart-C%2Fsection-178.2650
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-bis_lauryl-mercaptide
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-bis_lauryl-mercaptide
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-bis_lauryl-mercaptide
https://webbook.nist.gov/cgi/cbook.cgi?ID=1185-81-5
https://www.alfa-chemistry.com/di-n-butylbis-dodecylthio-tin-cas-1185-81-5-item-44669.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1185815&Mask=80
https://www.bnt-chemicals.com/products/catalysts/dibutyltin-laurylmercaptide
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwebbook.nist.gov%2Fcgi%2Fcbook.cgi%3FID%3DC1185815%26Mask%3D80
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-bis_lauryl-mercaptide
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-bis_lauryl-mercaptide
https://www.benchchem.com/product/b072256/docs?utm_src=pdf-body#application-note-dibutyltin-bis-lauryl-mercaptide-in-high-performance-pvc-matrices-1
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-bis_lauryl-mercaptide
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F9561614
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-bis_lauryl-mercaptide
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-bis_lauryl-mercaptide
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-bis_lauryl-mercaptide
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.baerlocher.com
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


European Chemicals Agency (ECHA). (2024).[1] Substance Information: Dibutyltin
bis(lauryl mercaptide).[1][5][6][7][8][9][10]Link[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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